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Compound of Interest

Compound Name: 2-Pentynoic acid

Cat. No.: B041440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers of high-purity

2-Pentynoic acid, along with relevant technical information for its application in research and

development. The guide includes a comparative table of suppliers, general experimental

protocols for purification and analysis, and insights into its synthetic applications and potential

biological significance.

Commercial Availability of High-Purity 2-Pentynoic
Acid
A variety of chemical suppliers offer 2-Pentynoic acid, with purity levels typically ranging from

97% to 99%. For applications in drug development and sensitive biological assays, sourcing

the highest purity material is critical to ensure reproducibility and avoid confounding results

from impurities. Below is a summary of major commercial suppliers and their listed purities for

2-Pentynoic acid (CAS No. 5963-77-9).
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Supplier Purity
Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number

BOC Sciences

Not specified, but

specializes in

high-purity

compounds for

pharmaceutical

research.[1]

C₅H₆O₂ 98.10 5963-77-9

Thermo Scientific

Chemicals
97%[1] C₅H₆O₂ 98.1 5963-77-9

GFS Chemicals

≥97.5% (by Acid-

Base Titration

and GC-FID)

CH₃CH₂C≡CCO

OH
98.1 5963-77-9

Sigma-Aldrich 97%
CH₃CH₂C≡CCO₂

H
98.10 5963-77-9

Career Henan

Chemical Co.

(via

ChemicalBook)

99%[2] Not specified 98.10 5963-77-9

Experimental Protocols: Purification and Analysis
Achieving high purity of 2-Pentynoic acid is often necessary for its intended application. While

suppliers provide a certain grade, further purification may be required.

Recrystallization for Purification
Recrystallization is a fundamental technique for purifying solid organic compounds.[3][4][5][6]

The principle relies on the difference in solubility of the compound and its impurities in a

suitable solvent at different temperatures.

Methodology:
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Solvent Selection: The ideal solvent should dissolve 2-Pentynoic acid sparingly at room

temperature but have high solubility at an elevated temperature.[3] Common solvents for the

recrystallization of organic acids include water, ethanol, hexane, or mixtures thereof. The

choice of solvent should be determined empirically.

Dissolution: In a suitable flask, the crude 2-Pentynoic acid is dissolved in a minimal amount

of the hot solvent to create a saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, the hot solution should be filtered

through a pre-heated funnel with fluted filter paper to remove them.

Crystallization: The hot, clear solution is allowed to cool slowly and undisturbed to room

temperature, and then further cooled in an ice bath to promote crystal formation. Slow

cooling is crucial for the formation of pure crystals, as it allows for the selective incorporation

of the desired molecules into the crystal lattice, leaving impurities in the solution.[5]

Isolation and Washing: The formed crystals are collected by vacuum filtration. The crystals

are then washed with a small amount of the ice-cold solvent to remove any adhering

impurities.

Drying: The purified crystals are dried under vacuum to remove any residual solvent.

High-Performance Liquid Chromatography (HPLC) for
Purity Analysis and Purification
HPLC is a powerful technique for both the analysis of purity and the purification of organic

compounds.[7] For organic acids, reversed-phase HPLC is a common analytical method.

Analytical HPLC for Purity Assessment:

Column: A C18 reversed-phase column is typically suitable.[8][9]

Mobile Phase: A gradient of an acidic aqueous phase (e.g., 0.1% trifluoroacetic acid or

formic acid in water) and an organic solvent like acetonitrile is commonly used.[8] For some

organic acids, an isocratic mobile phase with a low pH aqueous solution can also be

effective.[9]
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Detection: UV detection at a wavelength of around 210 nm is suitable for detecting the

carboxylic acid chromophore.

Sample Preparation: The 2-Pentynoic acid sample is dissolved in a suitable solvent,

filtered, and injected into the HPLC system. Purity is determined by the relative area of the

main peak.

Preparative HPLC for High-Purity Isolation:

For obtaining very high purity material, preparative HPLC can be employed. The principle is the

same as analytical HPLC, but a larger column is used to handle larger sample quantities.

Fractions corresponding to the main peak are collected, and the solvent is removed to yield the

purified compound.

Synthetic Applications and Methodologies
2-Pentynoic acid is a valuable building block in organic synthesis, particularly for the

stereoselective synthesis of vinylstannanes and the construction of spiroindoline scaffolds.

Stereoselective Synthesis of Vinylstannanes
Vinylstannanes are versatile intermediates in cross-coupling reactions. The hydrostannylation

of alkynes, such as 2-Pentynoic acid, is a common method for their synthesis, often with high

stereoselectivity.[10]

General Methodology (Hydrostannylation):

Reaction Setup: In an inert atmosphere (e.g., under argon or nitrogen), a solution of 2-
Pentynoic acid in a suitable anhydrous solvent (e.g., THF) is prepared in a flame-dried

flask.

Catalyst and Reagent Addition: A catalyst, often a palladium or platinum complex, and a

hydrostannylating agent, such as tributyltin hydride (Bu₃SnH), are added to the solution.[10]

[11] The choice of catalyst and ligands can influence the regioselectivity and stereoselectivity

of the addition.[12]
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Reaction Conditions: The reaction mixture is stirred at a specific temperature (ranging from

room temperature to elevated temperatures) until the reaction is complete, as monitored by

techniques like TLC or GC-MS.

Work-up and Purification: The reaction is quenched, and the product is extracted with an

organic solvent. The crude product is then purified, typically by column chromatography on

silica gel, to yield the desired vinylstannane.

Caption: General workflow for the synthesis of vinylstannanes from 2-Pentynoic acid.

Synthesis of Spiroindolines
Spiroindolines are an important class of heterocyclic compounds with diverse biological

activities. While specific protocols starting from 2-Pentynoic acid are not readily available in

the provided search results, multi-component reactions involving an isatin derivative, an amino

acid, and a dipolarophile are a common strategy for their synthesis.[13] An activated alkyne like

2-Pentynoic acid or its ester derivative could potentially serve as the dipolarophile in such

reactions.

Plausible Synthetic Approach:

A three-component reaction could be envisioned where isatin, an amino acid (such as proline),

and 2-Pentynoic acid (or its ester) react in a suitable solvent, often under reflux, to generate a

spiro[indoline-pyrrolidine] derivative.

Potential Biological Significance and Signaling
Pathways
Direct evidence for the involvement of 2-Pentynoic acid in specific mammalian signaling

pathways is limited in the available literature. However, research on related short-chain fatty

acids (SCFAs) and alkynoic acids provides insights into its potential biological roles.

Analogy to Short-Chain Fatty Acid Signaling
Short-chain fatty acids, such as butyrate and propionate, are well-known microbial metabolites

that play crucial roles in host-microbe interactions and cellular signaling.[14][15] They can act

as signaling molecules by binding to G-protein coupled receptors (GPCRs) on the surface of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b041440?utm_src=pdf-body
https://www.benchchem.com/product/b041440?utm_src=pdf-body
https://www.mdpi.com/1420-3049/29/21/5112
https://www.benchchem.com/product/b041440?utm_src=pdf-body
https://www.benchchem.com/product/b041440?utm_src=pdf-body
https://www.benchchem.com/product/b041440?utm_src=pdf-body
https://www.mdpi.com/2304-8158/11/18/2863
https://pubmed.ncbi.nlm.nih.gov/8369146/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


various cells, including immune cells, and by inhibiting histone deacetylases (HDACs), thereby

influencing gene expression.[16] These actions can modulate inflammatory responses and

metabolic pathways.[14][17] While 2-Pentynoic acid is an unsaturated SCFA, its structural

similarity suggests it could potentially interact with similar cellular targets.

Antimycobacterial Activity and Fatty Acid Synthesis
Pathway
Longer-chain 2-alkynoic acids have been shown to exhibit antimycobacterial activity by

targeting enzymes involved in the mycobacterial fatty acid synthase system II (FASII).[18]

Specifically, they can act as substrate analogs for InhA, an NADH-dependent enoyl-ACP

reductase, which is a key enzyme in mycolic acid biosynthesis and the target of the

tuberculosis drug isoniazid.[18] Although shorter-chain 2-alkynoic acids (4 to 14 carbons) did

not show significant activity against M. smegmatis in one study, the general mechanism of

targeting fatty acid synthesis pathways is a plausible area of investigation for 2-Pentynoic acid
and its derivatives, especially in the context of developing novel antimicrobial agents.[18]

Mycobacterial Fatty Acid Synthase II (FASII) Pathway
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Caption: Potential mechanism of action for 2-alkynoic acids as inhibitors of the mycobacterial

FASII pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041440#commercial-suppliers-of-high-purity-2-
pentynoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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